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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Indoxyl caprylate, also known as 1H-indol-3-yl octanoate, is a chromogenic substrate

primarily utilized for the detection of esterase activity. This synthetic ester, derived from indole

and the long-chain fatty acid, octanoic acid (caprylic acid), serves as a valuable tool in various

biochemical and microbiological assays.[1] Its application is particularly prominent in identifying

microorganisms that produce esterases, a class of hydrolase enzymes that cleave ester bonds.

The enzymatic hydrolysis of 3-Indoxyl caprylate releases 3-indoxyl, a colorless precursor that,

upon exposure to oxygen, undergoes oxidative dimerization to form the intensely colored,

water-insoluble dye, indigo. This distinct color change provides a clear and visually identifiable

signal for the presence of esterase activity.

Physical and Chemical Properties
While specific experimental data for the physical properties of 3-Indoxyl caprylate are not

readily available in the public domain, its chemical structure allows for the estimation of certain

characteristics based on its constituent parts, indole and caprylic acid. The long-chain fatty acid

component suggests a non-polar nature, influencing its solubility.

Table 1: Physical and Chemical Properties of 3-Indoxyl Caprylate and Related Compounds
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Property 3-Indoxyl Caprylate
5-Bromo-4-chloro-
3-indoxyl caprylate

5-Bromo-6-chloro-
3-indoxyl caprylate

Molecular Formula C₁₆H₂₁NO₂[2] C₁₇H₂₂BrNO₂ C₁₆H₁₉BrClNO₂

Molecular Weight 259.34 g/mol [2] 352.28 g/mol 372.7 g/mol

Physical State

Likely a solid,

potentially a white to

off-white crystalline

powder.

White to off-white

crystalline powder.
White powder.

Melting Point Data not available Data not available 57-62 °C

Boiling Point Data not available Data not available
482.631 °C at 760

mmHg

Solubility

Expected to be

soluble in organic

solvents like ethanol,

DMSO, and DMF.

Limited solubility in

water.

Soluble in ethanol. Data not available

Storage Conditions Store at -20°C.
Store at -15°C, protect

from light.
Store at 4°C or below.

Mechanism of Action
The utility of 3-Indoxyl caprylate as a chromogenic substrate is centered on a two-step

reaction mechanism initiated by esterase activity.

Enzymatic Hydrolysis: In the presence of an esterase, the ester bond of 3-Indoxyl caprylate
is cleaved, yielding caprylic acid and 3-indoxyl. This is the primary enzymatic reaction that is

being detected.

Oxidative Dimerization: The resulting 3-indoxyl is unstable and, in the presence of oxygen,

rapidly undergoes oxidative dimerization. This non-enzymatic reaction forms 5,5'-dibromo-

indigo (if a brominated precursor is used) or a similar indigo dye, which is a intensely
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colored, insoluble precipitate. The color of the final product can be influenced by substituents

on the indole ring.
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3-Indoxyl Caprylate

3-Indoxyl
(Colorless)

Hydrolysis
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Oxidative DimerizationOxygen (O₂)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Enzyme substrates for esterases and lipases [gbiosciences.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Indoxyl Caprylate:
Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137646#physical-and-chemical-properties-of-3-
indoxyl-caprylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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